Cas no 1346606-26-5 (all-trans 4-Keto Retinoic Acid-(9-methyl)-d3)

• Product Name: all-trans 4-Keto Retinoic Acid-(9-methyl)-d3
• CAS No: 1346606-26-5
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 4552491
• PubChem ID: 71749697
• Update Time: 2024-11-05

all-trans 4-Keto Retinoic Acid-(9-methyl)-d3 Chemical and Physical Properties

Names and Identifiers

• all-trans 4-Keto Retinoic Acid-(9-methyl)-d3
• 4-keto-Retinoic Acid-7-d3
• 4-Ketoretinoic Acid-7-d3
• 4-Oxo-all-trans-retinoic Acid-7-d3
• 4-Oxo-atRA-7-d3
• 4-Oxoretinoic Acid-7-d3
• 4-Oxotretinoin-d3
• all-trans-4-Oxoretinoic Acid-7-d3
• 1346606-26-5
• 4-Oxoretinoic Acid-d3
• (2E,4E,6E,8E)-3-methyl-7-(trideuteriomethyl)-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
• HY-107494S2
• CS-0202815

• Inchi： 1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)
• InChI Key： GGCUJPCCTQNTJF-UHFFFAOYSA-N
• SMILES： C(C1=C(C(=O)CCC1(C)C)C)=CC(C([H])([H])[H])=CC=CC(C)=CC(=O)O

Computed Properties

• Exact Mass: 317.20702492g/mol
• Monoisotopic Mass: 317.20702492g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids